5-Bromo-3,3-dimethyl-7-ethyl-2,3-dihydro-benzofuran

• Molecular Formula: C12H15BrO
• Molecular Weight: 255.15 g/mol
• IUPAC Name: 5-bromo-7-ethyl-3,3-dimethyl-2H-1-benzofuran
• InChI: InChI=1S/C12H15BrO/c1-4-8-5-9(13)6-10-11(8)14-7-12(10,2)3/h5-6H,4,7H2,1-3H3
• InChI Key: RTCFSJXSKKHHRJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC(=C1)Br)C(CO2)(C)C

Description

5-Bromo-3,3-dimethyl-7-ethyl-2,3-dihydro-benzofuran is a useful research compound. Its molecular formula is C12H15BrO and its molecular weight is 255.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 7-acetyl-5-bromo-3,3-dimethyl-2,3-dihydro-benzofuran (Intermediate 13, 0.125 g, 0.5 mmol) in 3 mL of trifluoroacetic acid was treated with triethyl silane (0.9 mL, 11.3 mmol) and the resulting clear, colorless solution was heated at 55° C. for 2 h. The reaction mixture was cooled, treated with 6 mL each of methanol and water, neutralized cautiously with saturated sodium bicarbonate solution and extracted with hexanes. The organic extract was dried over anhydrous sodium sulfate, filtered and evaporated to an oil. Flash column chromatography using 2% ethyl acetate in hexane as the eluent afforded the title compound (0.11 g, 93%) as an oil.